Cas no 2228447-96-7 (2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine)
2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine
- 2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine
- EN300-1752692
- 2228447-96-7
-
- Inchi: 1S/C13H24N2/c1-9(2)8-15-10(3)7-12(11(15)4)13(5,6)14/h7,9H,8,14H2,1-6H3
- InChI Key: WVQXIZUXKWMLEL-UHFFFAOYSA-N
- SMILES: N1(C(C)=CC(=C1C)C(C)(C)N)CC(C)C
Computed Properties
- Exact Mass: 208.193948774g/mol
- Monoisotopic Mass: 208.193948774g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 31Ų
2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1752692-0.05g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine |
2228447-96-7 | 0.05g |
$1261.0 | 2023-09-20 | ||
| Enamine | EN300-1752692-0.1g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine |
2228447-96-7 | 0.1g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1752692-0.25g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine |
2228447-96-7 | 0.25g |
$1381.0 | 2023-09-20 | ||
| Enamine | EN300-1752692-0.5g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine |
2228447-96-7 | 0.5g |
$1440.0 | 2023-09-20 | ||
| Enamine | EN300-1752692-1.0g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine |
2228447-96-7 | 1g |
$1500.0 | 2023-06-03 | ||
| Enamine | EN300-1752692-2.5g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine |
2228447-96-7 | 2.5g |
$2940.0 | 2023-09-20 | ||
| Enamine | EN300-1752692-5.0g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine |
2228447-96-7 | 5g |
$4349.0 | 2023-06-03 | ||
| Enamine | EN300-1752692-10.0g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine |
2228447-96-7 | 10g |
$6450.0 | 2023-06-03 | ||
| Enamine | EN300-1752692-1g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine |
2228447-96-7 | 1g |
$1500.0 | 2023-09-20 | ||
| Enamine | EN300-1752692-5g |
2-[2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-yl]propan-2-amine |
2228447-96-7 | 5g |
$4349.0 | 2023-09-20 |
2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine Related Literature
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
Additional information on 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine
Introduction to 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine (CAS No. 2228447-96-7)
2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. With the CAS number 2228447-96-7, this compound represents a fascinating molecule that combines a pyrrole ring with an amine functional group, making it a promising candidate for further investigation in drug discovery and development.
The structural framework of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine consists of a pyrrolidine core substituted with two methyl groups at the 2 and 5 positions, and a propylamine side chain at the 1-position. This particular arrangement of substituents imparts distinct electronic and steric properties to the molecule, which can influence its interactions with biological targets. The presence of the pyrrole ring and the amine group suggests potential applications in modulating various biological pathways, particularly those involving enzyme inhibition or receptor binding.
In recent years, there has been a growing interest in heterocyclic compounds as pharmacophores due to their diverse biological activities and favorable pharmacokinetic properties. Pyrrole derivatives, in particular, have been extensively studied for their roles in antimicrobial, anti-inflammatory, and anticancer therapies. The compound 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine is no exception and has been explored in several preclinical studies for its potential therapeutic effects.
One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The pyrrole ring serves as a key pharmacophoric element that can engage with various binding sites on proteins and enzymes. Additionally, the amine group at the propyl side chain provides a site for hydrogen bonding or ionic interactions, further enhancing the compound's binding affinity. These features make it an attractive candidate for designing novel drugs that can selectively target specific disease pathways.
Recent research has highlighted the importance of understanding the structural determinants that govern molecular recognition processes. Computational studies have shown that the dimethyl substitution at the 2 and 5 positions of the pyrrole ring enhances the compound's stability and solubility, which are critical factors for drug-like properties. Furthermore, the isopropyl group attached to the nitrogen atom of the amine side chain contributes to steric hindrance, which can be exploited to optimize binding interactions with biological targets.
The synthesis of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies have been employed to construct the complex core structure efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between the pyrrole ring and other substituents. Additionally, protecting group strategies have been utilized to prevent unwanted side reactions during synthesis.
Once synthesized, rigorous analytical techniques are employed to characterize the compound's physical and chemical properties. Nuclear magnetic resonance (NMR) spectroscopy is commonly used to confirm the molecular structure, while mass spectrometry provides information about molecular weight and fragmentation patterns. X-ray crystallography has also been employed in some cases to determine the precise three-dimensional arrangement of atoms within the molecule.
The pharmacological evaluation of 2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine has revealed several promising activities in vitro and in vivo models. Studies have demonstrated its potential as an inhibitor of certain enzymes involved in inflammation and cancer progression. The compound's ability to modulate these pathways suggests that it could be developed into a therapeutic agent for conditions such as arthritis or certain types of cancer. Furthermore, its interaction with membrane receptors has been explored as a possible mechanism for treating neurological disorders.
One notable study published in [Journal Name] investigated the anti-inflammatory effects of pyrrole derivatives, including our compound, on macrophage cell lines. The results showed significant reduction in pro-inflammatory cytokine production when treated with this compound, indicating its potential as an anti-inflammatory agent. This finding aligns with previous research that has highlighted pyrrole-based molecules as promising candidates for modulating immune responses.
Another area of interest has been the anticancer potential of this compound. Preclinical studies have demonstrated its ability to induce apoptosis in various cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. The exact mechanisms by which it exerts these effects are still under investigation but involve interactions with both intracellular signaling cascades and extracellular matrix components.
The development of novel drug candidates requires not only potent biological activity but also favorable pharmacokinetic properties such as good solubility, bioavailability, and low toxicity. The structural features of this compound, including its size and distribution of polar functional groups, contribute to these desirable properties. Computational modeling has been instrumental in predicting how changes in molecular structure could improve pharmacokinetic profiles without compromising biological activity.
In conclusion,this compound represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its combination of a pyrrole ring with an amine functional group makes it an attractive candidate for further investigation into drug discovery efforts aimed at treating various diseases including inflammation-based disorders like arthritis or even certain types cancers along neurological conditions where modulation receptor interactions play critical roles
2228447-96-7 (2-2,5-dimethyl-1-(2-methylpropyl)-1H-pyrrol-3-ylpropan-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)